Cas no 251097-45-7 (3-(2,4-Dichlorobenzyl)sulfanyl-2-thiophenecarboxylic acid)

• Product Name: 3-(2,4-Dichlorobenzyl)sulfanyl-2-thiophenecarboxylic acid
• CAS No: 251097-45-7
• MDL: MFCD00663893
• CID: 4642978
• Update Time: 2025-05-23

3-(2,4-Dichlorobenzyl)sulfanyl-2-thiophenecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(2,4-DICHLOROBENZYL)SULFANYL]-2-THIOPHENECARBOXYLIC ACID
• 3-(2,4-Dichlorobenzyl)sulfanyl-2-thiophenecarboxylic acid

• MDL： MFCD00663893

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 3-(2,4-Dichlorobenzyl)sulfanyl-2-thiophenecarboxylic acid

Recent Advances in the Study of 3-(2,4-Dichlorobenzyl)sulfanyl-2-thiophenecarboxylic acid (CAS: 251097-45-7)

3-(2,4-Dichlorobenzyl)sulfanyl-2-thiophenecarboxylic acid (CAS: 251097-45-7) is a sulfur-containing thiophene derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a versatile scaffold for the development of novel therapeutic agents, particularly in the areas of anti-inflammatory, antimicrobial, and anticancer drug discovery. This research brief aims to synthesize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug development.

Recent investigations into the molecular structure of 3-(2,4-Dichlorobenzyl)sulfanyl-2-thiophenecarboxylic acid have revealed its unique electronic and steric properties, which contribute to its ability to interact with various biological targets. The presence of the dichlorobenzyl and thiophene moieties, combined with the carboxylic acid functional group, allows for diverse chemical modifications, making it a promising candidate for structure-activity relationship (SAR) studies. Computational modeling and X-ray crystallography studies have provided insights into its binding modes with enzymes and receptors, further elucidating its mechanism of action.

In the context of antimicrobial research, 3-(2,4-Dichlorobenzyl)sulfanyl-2-thiophenecarboxylic acid has demonstrated potent activity against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited inhibitory effects on bacterial efflux pumps, a key mechanism of antibiotic resistance. These findings suggest its potential as a lead compound for the development of new antibiotics to combat resistant infections.

Additionally, the compound has shown promise in anticancer research. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines, including breast, lung, and colon cancers. A recent in vitro study highlighted its ability to modulate the activity of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are often dysregulated in cancer. These results underscore its potential as a chemotherapeutic agent, either alone or in combination with existing therapies.

Despite these promising findings, challenges remain in the development of 3-(2,4-Dichlorobenzyl)sulfanyl-2-thiophenecarboxylic acid-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further optimization and in vivo studies. However, the compound's versatility and demonstrated biological activities make it a valuable tool for advancing research in chemical biology and drug discovery.

In conclusion, 3-(2,4-Dichlorobenzyl)sulfanyl-2-thiophenecarboxylic acid (CAS: 251097-45-7) represents a promising scaffold for the development of novel therapeutic agents. Its diverse biological activities and potential for chemical modification position it as a key player in ongoing efforts to address unmet medical needs. Future research should focus on optimizing its pharmacokinetic properties and exploring its efficacy in more complex biological systems.